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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187 Get Quote

This technical guide provides a comprehensive overview of the physical properties of 2-

Tridecenal, with a focus on its cis isomer. It is intended for researchers, scientists, and

professionals in the field of drug development and chemical analysis. This document compiles

available data on the physical characteristics of 2-Tridecenal, outlines a standard experimental

protocol for boiling point determination, and includes a workflow diagram for this procedure.

It is important to note that much of the available data does not differentiate between the cis-

and trans- isomers of 2-Tridecenal. Commercial samples of 2-Tridecenal often consist of a

mixture of isomers, with the trans-isomer being predominant[1][2]. Where data specific to the

cis- isomer is unavailable, this guide presents information for the isomeric mixture or the trans-

isomer, with appropriate notations.

Physical and Chemical Properties
2-Tridecenal is a monounsaturated fatty aldehyde with the molecular formula C₁₃H₂₄O[1][3]. It

is recognized for its characteristic waxy and citrus-like aroma, which leads to its use in the

fragrance and flavor industries[2][4].

Quantitative Data Summary
The physical properties of 2-Tridecenal are summarized in the table below. These values are

critical for its handling, formulation, and application in various scientific contexts.
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Property Value Conditions

Molecular Formula C₁₃H₂₄O

Molecular Weight 196.33 g/mol [3]

Appearance
Colorless to pale yellow oily

liquid[1][5]

Boiling Point 105.00 °C[1] @ 1.00 mmHg

115.00 to 118.00 °C[3][4][6] @ 10.00 mmHg

274.55 °C[2] (Predicted)

Density 0.842 to 0.862 g/cm³[1][5][6] @ 25 °C

0.85 g/mL[4] @ 25 °C

Refractive Index 1.455 to 1.462[1] @ 20 °C

Solubility Insoluble in water[2][3].

Soluble in alcohol and fixed

oils[1][3][6].

Water: 2.353 mg/L (estimated)

[1][5][6]
@ 25 °C

Vapor Pressure 0.004 mmHg[1][7] @ 25 °C (estimated)

Flash Point 112.78 °C (235.00 °F)[5][6][7] (Closed Cup)

138.89 °C (282.00 °F)[1] (Closed Cup)

Experimental Protocols
Determination of Boiling Point for Aldehydes
The boiling point of a liquid organic compound such as cis-2-Tridecenal can be determined

experimentally using a micro-boiling point or Siwoloboff method. This technique is suitable for

small sample volumes.

Materials:
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Sample of the aldehyde (e.g., 2-Tridecenal)

Capillary tube (sealed at one end)

Fusion tube or small test tube

Thermometer

Heating apparatus (e.g., aluminum block heater or oil bath)[8]

Stand and clamp

Procedure:

Sample Preparation: A small amount of the liquid aldehyde is placed into the fusion tube.

Capillary Insertion: The capillary tube, with its sealed end pointing upwards, is placed into the

fusion tube containing the sample[8].

Apparatus Setup: The fusion tube is attached to the thermometer, ensuring the sample is

level with the thermometer bulb. The assembly is then immersed in the heating bath[9].

Heating: The apparatus is heated gradually. As the temperature rises, air trapped in the

capillary tube will slowly be expelled.

Observation: The temperature at which a rapid and continuous stream of bubbles emerges

from the open end of the capillary tube is noted. This indicates that the vapor pressure of the

liquid is equal to the atmospheric pressure.

Boiling Point Reading: The heating is discontinued, and the apparatus is allowed to cool. The

temperature at which the liquid begins to enter the capillary tube is recorded as the boiling

point of the substance[9].

Precautions: It is crucial to ensure the capillary tube is properly sealed and that heating is

performed at a slow, controlled rate to obtain an accurate reading[8].
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Experimental Workflow for Boiling Point Determination
The following diagram illustrates the logical workflow for the experimental determination of a

liquid's boiling point.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Sample
(Liquid in Fusion Tube)

Insert Inverted
Sealed Capillary Tube

Assemble Apparatus
(Tube, Thermometer, Bath)

Apply Gradual Heat

Observe for Rapid,
Continuous Bubbles

No Bubbles

Cease Heating

Bubbles Observed

Allow to Cool

Record Temperature
(Liquid Enters Capillary)

End

Click to download full resolution via product page

Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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